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Compound of Interest

Compound Name:
Pyridine, 2-methoxy-5-

(methoxymethyl)-

CAS No.: 133735-66-7

Cat. No.: B12094121

Get Quote

Executive Summary
2-methoxy-5-(methoxymethyl)pyridine (CAS: 133735-66-7) is a bifunctional pyridine derivative

characterized by an electron-donating methoxy group at the C2 position and a methoxymethyl

side chain at the C5 position. It serves as a high-value intermediate in the synthesis of

chloronicotinyl insecticides (e.g., precursors to acetamiprid/imidacloprid analogs) and

pharmaceutical active ingredients.

This guide synthesizes experimental data with structural activity relationships (SAR) to define

its handling parameters. The compound exhibits high stability in basic media but demonstrates

controlled lability in acidic environments, a property often exploited in downstream

functionalization (e.g., conversion to 2-chloro-5-chloromethylpyridine).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12094121#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12094121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data / Estimate Technical Note

CAS Number 133735-66-7 Verified Registry Number

Molecular Formula

Molecular Weight 153.18 g/mol

Physical State Liquid
Colorless to pale yellow oil at

RT.

Boiling Point ~220–230 °C (Est.)

Extrapolated from 2-

methoxypyridine (bp 142°C)

and MW contribution.[1]

Density 1.05 – 1.08 g/mL
Typical for methoxylated

pyridines.

LogP (Octanol/Water) 1.3 – 1.6 (Predicted)
Moderate lipophilicity; readily

crosses biological membranes.

pKa (Conj. Acid) ~3.0 – 3.5

Reduced basicity vs. pyridine

due to inductive effect of

oxygen substituents.

Solubility Profile
Aqueous Solubility
The compound exhibits amphiphilic behavior. While the pyridine nitrogen and two ether

oxygens act as hydrogen bond acceptors, the aromatic ring and methyl groups provide

lipophilicity.

Neutral pH (pH 7): Moderate solubility (~10–50 mg/mL estimated). It is not fully miscible with

water but will partition into the aqueous phase during extractions if not salted out.

Acidic pH (pH < 3): Solubility increases significantly due to protonation of the pyridine

nitrogen (

). Note: Prolonged exposure to low pH triggers degradation (see Stability).
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Basic pH (pH > 10): Low aqueous solubility; exists strictly as the free base.

Organic Solvent Compatibility
The compound is highly soluble (>100 mg/mL) in standard process solvents, facilitating its use

in homogeneous organic synthesis.

Protophilic Solvents: Methanol, Ethanol (Excellent).

Aprotic Polar Solvents: DMSO, DMF, Acetonitrile (Excellent).

Extraction Solvents: Ethyl Acetate, Dichloromethane (DCM), Toluene (Excellent).

Process Tip: For extraction from aqueous reaction mixtures, Ethyl Acetate is preferred

over DCM to avoid potential reaction with trace HCl in recycled halogenated solvents.

Stability Assessment
Chemical Stability & Reactivity
The stability of 2-methoxy-5-(methoxymethyl)pyridine is dictated by the electronic push-pull of

the 2-methoxy group and the benzylic-like nature of the 5-position.

A. Acidic Sensitivity (Critical Control Point)
The 2-methoxy group is susceptible to acid-catalyzed hydrolysis, converting the pyridine to a 2-

pyridone. Furthermore, the methoxymethyl ether can be cleaved or substituted under harsh

acidic conditions (e.g., with HCl or

).

Mechanism: Protonation of the ring nitrogen activates the C2 position for nucleophilic attack

by water (hydrolysis) or halides (substitution).

Implication: Avoid prolonged storage in acidic buffers. Use immediate neutralization during

workup.

B. Oxidative Stability
The methylene group at C5 (benzylic position) is sensitive to strong oxidants (
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, Chromic acid), potentially oxidizing to the carboxylic acid (Nicotinic acid derivative) or
aldehyde.

Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent slow auto-oxidation over

months.

C. Thermal Stability
Stable up to ~100°C in neutral/basic environments. Decomposition may occur above 150°C or

during distillation without vacuum.

Degradation Pathway Visualization
The following diagram illustrates the primary stress-induced degradation pathways.

Environmental Stressors
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Reflux

Derivative B:
2-Chloro-5-(chloromethyl)pyridine

(Synthetic Intermediate)

Chlorination (PCl5/POCl3)
Process Route

Degradant C:
N-Oxide or Carbonyl

(Oxidative Stress)

Strong Oxidants
(O2/Peroxides)
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Caption: Primary chemical transformation pathways. Red path indicates hydrolytic degradation;

Green path represents controlled synthetic conversion.

Experimental Protocols
Solubility Determination Workflow (Self-Validating)
Do not rely on literature values for critical formulation. Use this kinetic saturation method.

Preparation: Aliquot 100 mg of compound into a 4 mL HPLC vial.

Solvent Addition: Add 1.0 mL of buffer (pH 2.0, 7.4, or 10.0) or solvent.[2][1]
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Equilibration: Vortex for 1 hour at 25°C. Allow to stand for 24 hours.

Filtration: Filter supernatant through a 0.22 µm PVDF filter (low binding).

Quantification: Analyze via HPLC-UV (254 nm).

Validation Check: If pH 2.0 sample shows new peaks, degradation has occurred. Exclude

from solubility data and flag as "unstable."

HPLC Stability Indicating Method
Use this method to detect impurities or degradation products.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (aromatic ring) and 220 nm (amide/pyridone detection).

Handling & Storage Recommendations
Parameter Recommendation Rationale

Storage Temp 2–8 °C (Refrigerated)
Minimizes thermal degradation

and volatile loss.

Atmosphere Inert Gas (Argon/Nitrogen)
Prevents benzylic oxidation at

the C5 position.

Container Amber Glass
Protects against potential

photodegradation.

Incompatibility Strong Acids, Lewis Acids
Prevents ether cleavage and

ring hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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